(3S)-oxolane-3-sulfonamide
Overview
Description
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It may involve multiple steps, each with its own reactants, conditions, and products .Molecular Structure Analysis
This involves determining the spatial arrangement of atoms in the molecule and the chemical bonds that hold the atoms together .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. The type of reactions it undergoes can tell us a lot about the compound’s chemical properties .Physical And Chemical Properties Analysis
This involves measuring properties like melting point, boiling point, solubility, density, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-oxolane-3-sulfonamide involves the reaction of a suitable sulfonamide with an appropriate aldehyde or ketone in the presence of a Lewis acid catalyst to form the oxolane ring.", "Starting Materials": [ "Sulfonamide (e.g. sulfanilamide)", "Aldehyde or ketone (e.g. formaldehyde or acetone)", "Lewis acid catalyst (e.g. boron trifluoride etherate)" ], "Reaction": [ "Step 1: Dissolve the sulfonamide in a suitable solvent (e.g. dichloromethane) and add the Lewis acid catalyst.", "Step 2: Add the aldehyde or ketone to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the product by column chromatography or recrystallization.", "Step 4: Characterize the product by spectroscopic methods (e.g. NMR, IR, MS)." ] } | |
CAS RN |
2322932-83-0 |
Product Name |
(3S)-oxolane-3-sulfonamide |
Molecular Formula |
C4H9NO3S |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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